2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(4-nitrophenyl)-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C14H9N3O3S/c15-8-11(7-10-5-6-21-9-10)14(18)16-12-1-3-13(4-2-12)17(19)20/h1-7,9H,(H,16,18)/b11-7+
• InChI Key: BEACMBJACQOHQC-YRNVUSSQSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(=CC2=CSC=C2)C#N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)/C(=C/C2=CSC=C2)/C#N)[N+](=O)[O-]
• Molecular Formula: C14H9N3O3S
• Molecular Weight: 299.31 g/mol

Description

2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide, also known as CTAA, is a synthetic compound that has gained attention for its potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has been studied for its potential applications in scientific research. It has been shown to have anti-tumor activity in vitro and in vivo, and has been tested against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has also been studied for its anti-inflammatory and anti-oxidant properties, and has been shown to reduce inflammation and oxidative stress in animal models.

Mechanism of Action

The mechanism of action of 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the breakdown of extracellular matrix proteins. This inhibition can prevent the spread of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, and to inhibit cell proliferation. 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has also been shown to reduce the production of reactive oxygen species, which can cause oxidative stress and damage to cells. Additionally, 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has been shown to reduce the expression of inflammatory cytokines, which can contribute to chronic inflammation and disease.

Advantages and Limitations for Lab Experiments

2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has several advantages for lab experiments. It is a synthetic compound that can be easily produced in large quantities, and it has been shown to have low toxicity in animal models. 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide is also stable under various conditions, which makes it suitable for use in various assays and experiments. However, 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in certain assays. Additionally, 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide has not been extensively studied in human clinical trials, so its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several future directions for research on 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide. One area of interest is the development of 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide derivatives with improved solubility and bioavailability. Another area of interest is the study of 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide in combination with other anti-cancer drugs, to determine if it can enhance their efficacy. Additionally, further studies are needed to fully understand the mechanism of action of 2-cyano-N-(4-nitrophenyl)-3-(3-thienyl)acrylamide and its potential applications in the treatment of cancer and other diseases.